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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical and

chemical properties of the noble gases argon (Ar) and krypton (Kr). Noble gases are

characterized by their chemical inertness, a quality that makes them invaluable in a wide range

of scientific and medical applications. This document summarizes their key quantitative

properties in easily comparable tables, details the experimental protocols used to determine

these properties, and provides visualizations of key processes and pathways in which they are

involved.

Physical and Chemical Properties
Argon and krypton, both members of Group 18 of the periodic table, are colorless, odorless,

and tasteless gases under standard conditions.[1][2] Their most defining characteristic is their

chemical inertness, which stems from their completely filled outermost electron shells.[1][2]

This stable electronic configuration makes them highly resistant to forming chemical bonds with

other elements.[1][2]

While generally unreactive, under extreme laboratory conditions, krypton has been shown to

form a limited number of compounds, most notably with fluorine to create krypton difluoride

(KrF₂).[2] Argon is even less reactive, with only a few very unstable compounds, such as argon

fluorohydride (HArF), having been synthesized at extremely low temperatures.[3]
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The physical properties of argon and krypton are primarily governed by weak van der Waals

forces, which increase with the size and mass of the atoms. This trend is reflected in their

boiling and melting points, with the heavier krypton having higher values than argon.

Comparative Data of Physical Properties
The following tables provide a summary of the key physical properties of argon and krypton for

easy comparison.

Property Argon (Ar) Krypton (Kr)

Atomic Number 18 36

Atomic Weight 39.948 u 83.798 u

Electron Configuration [Ne] 3s²3p⁶ [Ar] 3d¹⁰4s²4p⁶

Melting Point -189.3 °C (-308.7 °F)[1] -157.4 °C (-251.3 °F)[4]

Boiling Point -185.8 °C (-302.4 °F)[1] -153.4 °C (-244.1 °F)[4]

Density (at STP) 1.784 g/L[1] 3.749 g/L[5]

Solubility in Water
2.5 times more soluble than

nitrogen[6]
Sparingly soluble[5]

Crystal Structure (Solid) Face-centered cubic Face-centered cubic[4]

Isotopic Composition
Both argon and krypton have several naturally occurring stable isotopes. The isotopic

composition can be crucial for specific applications, such as radiometric dating.

Element Stable Isotopes

Argon ³⁶Ar, ³⁸Ar, ⁴⁰Ar

Krypton ⁷⁸Kr, ⁸⁰Kr, ⁸²Kr, ⁸³Kr, ⁸⁴Kr, ⁸⁶Kr[4]

Experimental Protocols
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The determination of the physical and chemical properties of argon and krypton requires

precise experimental techniques, particularly given their gaseous nature at room temperature

and their low reactivity.

Determination of Gas Density (Dumas Method)
The Dumas method is a classical experimental procedure for determining the molar mass and

density of a volatile substance.

Methodology:

Vessel Preparation: A glass flask of known volume is thoroughly cleaned, dried, and

weighed.

Sample Introduction: A small amount of the liquefied noble gas is introduced into the flask.

Vaporization: The flask is heated in a water bath, causing the liquid to vaporize and expel the

air from the flask.

Sealing: Once all the liquid has vaporized and the gas inside has reached thermal

equilibrium with the water bath, the flask is sealed.

Cooling and Weighing: The sealed flask is cooled to room temperature, and its exterior is

carefully dried. The flask is then weighed again.

Volume Determination: The volume of the flask is determined by filling it with water and

measuring the volume of the water.

Calculation: The mass of the condensed gas is found by subtracting the initial mass of the

flask from the final mass. The density is then calculated by dividing the mass of the gas by

the volume of the flask. The ideal gas law can then be used to determine the molar mass.

Determination of Melting and Boiling Points (Cryostat
Method)
Due to their extremely low melting and boiling points, the determination of these properties for

argon and krypton requires the use of a cryostat.
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Methodology:

Sample Condensation: A small, pure sample of the noble gas is introduced into a sample

holder within a cryostat. The cryostat is cooled using a cryogen (e.g., liquid nitrogen or liquid

helium) to a temperature below the expected melting point of the gas, causing it to solidify.

Controlled Heating: The temperature of the cryostat is then slowly and controllably

increased.

Melting Point Observation: The temperature at which the solid begins to melt and the

temperature at which it completely becomes a liquid are recorded. This range represents the

melting point.

Boiling Point Observation: As the temperature continues to rise, the liquid will begin to boil.

The temperature at which the liquid boils at a constant pressure (typically atmospheric

pressure) is recorded as the boiling point.

Temperature and Pressure Measurement: Accurate temperature sensors and pressure

gauges are essential for precise measurements.

Isotopic Analysis (Quadrupole Mass Spectrometry)
Quadrupole mass spectrometry is a powerful technique for determining the isotopic

composition of noble gases.

Methodology:

Sample Introduction: A small, purified sample of the noble gas is introduced into the high-

vacuum system of the mass spectrometer.

Ionization: The gas atoms are ionized, typically by electron impact, creating positively

charged ions.

Mass Filtering: The ions are then accelerated into a quadrupole mass filter, which consists of

four parallel metal rods. A combination of direct current (DC) and radio frequency (RF)

voltages is applied to the rods. For a given set of voltages, only ions with a specific mass-to-

charge ratio will have a stable trajectory and pass through the filter.
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Detection: The ions that successfully pass through the quadrupole filter are detected by an

electron multiplier or a Faraday cup.

Isotopic Ratio Calculation: By systematically varying the RF and DC voltages, the instrument

can scan through a range of mass-to-charge ratios, allowing for the detection and

quantification of each isotope. The relative abundance of each isotope is then calculated

from the detector signal.

Gas Purity Analysis (Gas Chromatography)
Gas chromatography (GC) is a common method for separating and analyzing the components

of a gas mixture, making it ideal for determining the purity of argon and krypton samples.

Methodology:

Sample Injection: A small, known volume of the gas sample is injected into the gas

chromatograph.

Mobile Phase: An inert carrier gas (the mobile phase), such as helium or hydrogen, carries

the sample through a long, thin, coiled tube known as the column.

Stationary Phase: The inner wall of the column is coated with a stationary phase, a

microscopic layer of a liquid or a solid adsorbent.

Separation: As the gas mixture travels through the column, its components interact with the

stationary phase to different extents. Components that interact more strongly with the

stationary phase will move more slowly through the column than components that interact

less. This differential partitioning leads to the separation of the components.

Detection: As each component exits the column, it passes through a detector, which

generates a signal. The time it takes for a component to travel through the column is known

as its retention time, which is a characteristic of that component under the specific GC

conditions.

Quantification: The area under each peak in the resulting chromatogram is proportional to

the concentration of that component in the sample.
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Visualizations of Key Applications
The unique properties of argon and krypton lend themselves to a variety of specialized

applications in research and medicine. The following diagrams, generated using the DOT

language, illustrate some of these key processes.

Neuroprotective Signaling Pathway of Argon
Recent research has shown that argon can exhibit neuroprotective effects, potentially by

modulating inflammatory pathways. One proposed mechanism involves the inhibition of Toll-like

receptors (TLRs).
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Argon's neuroprotective mechanism.

Experimental Workflow for Argon Plasma Coagulation
(APC)
Argon plasma coagulation is a medical procedure used to control bleeding in tissues. The inert

nature of argon prevents combustion and its plasma can be precisely directed.
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Workflow of Argon Plasma Coagulation.
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Operational Workflow of a Krypton Fluoride (KrF)
Excimer Laser
Krypton fluoride excimer lasers are powerful sources of ultraviolet light, widely used in

applications like semiconductor manufacturing and medical surgery.
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Krypton Fluoride Excimer Laser Operation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.benchchem.com/product/b14261476?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14261476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Hyperpolarized Krypton-83 MRI of the
Lungs
Hyperpolarized krypton-83 is being investigated as a contrast agent for Magnetic Resonance

Imaging (MRI) to visualize the airspaces of the lungs.
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Workflow for Hyperpolarized Krypton-83 Lung MRI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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